2-Fluoro-4-(2-formylphenyl)benzoic acid

• IUPAC Name: 2-fluoro-4-(2-formylphenyl)benzoic acid
• InChI: InChI=1S/C14H9FO3/c15-13-7-9(5-6-12(13)14(17)18)11-4-2-1-3-10(11)8-16/h1-8H,(H,17,18)
• InChI Key: OLOKKSUEGYFECT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=O)C2=CC(=C(C=C2)C(=O)O)F
• Molecular Formula: C14H9FO3
• DSSTOX Substance ID: DTXSID80688845
• Molecular Weight: 244.22 g/mol
• CAS RN: 1261945-86-1

Description

2-Fluoro-4-(2-formylphenyl)benzoic acid is a derivative of benzoic acid, which is an aromatic organic compound. It is one of the three isomeric fluorobenzoic acids. Its conjugate base is 2-fluorobenzoate.

Scientific Research Applications

Synthetic Methodologies

Research on the synthesis of fluorinated biphenyls, such as 2-Fluoro-4-bromobiphenyl, highlights the importance of fluorinated compounds in pharmaceutical manufacturing, exemplified by their role in producing non-steroidal anti-inflammatory and analgesic materials. The development of practical, large-scale synthesis methods for these compounds underlines their significance in medicinal chemistry (Qiu et al., 2009).

Fluorescent Chemosensors

Fluorinated compounds based on 4-Methyl-2,6-diformylphenol have been developed as chemosensors for detecting various analytes, including metal ions and neutral molecules. The high selectivity and sensitivity of these chemosensors underscore the utility of fluorinated derivatives in analytical chemistry and environmental monitoring (Roy, 2021).

Environmental Degradation Studies

The study of advanced oxidation processes (AOPs) for the degradation of organic pollutants highlights the relevance of understanding the environmental fate of complex organic compounds, including fluorinated chemicals. Research into the mechanisms, by-products, and biotoxicity of these processes is critical for improving water treatment technologies and mitigating environmental pollution (Qutob et al., 2022).